Cas no 689159-61-3 (1H-Pyrazole-1-ethanol, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-)

• Product Name: 1H-Pyrazole-1-ethanol, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-
• CAS No: 689159-61-3
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 1735642
• Update Time: 2024-11-27

1H-Pyrazole-1-ethanol, 3-(2,5-dimethyl-1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-

• Inchi： 1S/C11H15N3O/c1-9-3-4-10(2)14(9)11-5-6-13(12-11)7-8-15/h3-6,15H,7-8H2,1-2H3
• InChI Key： QVARIMPFRBSBIX-UHFFFAOYSA-N
• SMILES： N1(CCO)C=CC(N2C(C)=CC=C2C)=N1

Computed Properties

• Exact Mass: 205.12165

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 385.3±37.0 °C(Predicted)
• PSA: 42.98
• pka: 14.28±0.10(Predicted)